Cas no 615-79-2 (ethyl 2,4-dioxopentanoate)

• Product Name: ethyl 2,4-dioxopentanoate
• CAS No: 615-79-2
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD00009124
• CID: 38947
• PubChem ID: 24853912
• Update Time: 2025-11-01

ethyl 2,4-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dioxopentanoate
• Ethyl 2,4-dioxovalerate
• 2,4-dioxo-pentanoic-acid-ethyl-ester
• Acetopyruvic Acid Ethyl Ester
• 2,4-Dioxovaleric Acid Ethyl Ester
• Ethyl Acetonoxalate
• Ethyl Acetopyruvate
• Pentanoic acid, 2,4-dioxo-, ethyl ester
• Ethyl2,4-dioxovalerate
• 2,4-dioxo-pentanoic acid ethyl ester
• OYQVQWIASIXXRT-UHFFFAOYSA-N
• 2,4-dioxopentanoic acid ethyl ester
• 2,4-dioxo-Pentanoicacid ethylester
• ethyl 2,4-dioxo-valerate
• ethyl 2,4-dioxo-pentanoate
• NCIOpen
• 615-79-2
• NS00034734
• UNII-GG3AYJ4ZA3
• SCHEMBL183336
• A18986
• DTXSID10210476
• ETHYL-2,4-DIOXOVALERATE
• AKOS004115473
• Ethyl (acetylmethyl)glyoxylate
• CS-0007580
• EN300-49134
• AI3-01354
• STR03858
• J-521302
• Ethyl 2,4-dioxopentanoate #
• NSC1243
• NSC-1243
• EINECS 210-447-5
• F0001-1628
• GG3AYJ4ZA3
• NCIOpen2_001802
• FT-0621834
• MFCD00009124
• Ethyl 2,4-dioxovalerate, 97%
• AM85846
• NSC 1243
• F10311
• Acetylbrenztraubensaureathylester
• SY005313
• STK801490
• DTXCID10132967
• BBL027738
• DB-013425
• ethyl 2,4-dioxopentanoate

• MDL： MFCD00009124
• Inchi： 1S/C7H10O4/c1-3-11-7(10)6(9)4-5(2)8/h3-4H2,1-2H3
• InChI Key： OYQVQWIASIXXRT-UHFFFAOYSA-N
• SMILES： O(C(C(CC(C)=O)=O)=O)CC
• BRN： 607062

Computed Properties

• Exact Mass: 158.05800
• Monoisotopic Mass: 158.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.2
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: Transparent very pale yellow liquid
• Density: 1.126 g/mL at 25 °C(lit.)
• Melting Point: 18°C(lit.)
• Boiling Point: 215°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.474(lit.)
• Water Partition Coefficient: Miscible with water, ether,chloroform, methanol and ethanol.
• PSA: 60.44000
• LogP: 0.09770
• λmax: 284(Diethyl ether)(lit.)

ethyl 2,4-dioxopentanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S23: do not breathe steam. S24/25: prevent skin and eye contact.
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• Risk Phrases：R22
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Additional information on ethyl 2,4-dioxopentanoate

Ethyl 2,4-Dioxopentanoate (CAS No. 615-79-2): A Comprehensive Overview

Ethyl 2,4-dioxopentanoate (CAS No. 615-79-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as ethyl 2,4-pentanedioate or ethyl acetylsuccinate, is characterized by its unique structure and chemical properties, making it a valuable intermediate in various synthetic pathways.

The molecular formula of ethyl 2,4-dioxopentanoate is C₇H₁₀O₄, and its molecular weight is approximately 158.15 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 195°C at atmospheric pressure.

In the realm of organic synthesis, ethyl 2,4-dioxopentanoate serves as a key building block for the preparation of more complex molecules. Its reactivity stems from the presence of two carbonyl groups and an ester functional group, which can undergo a variety of chemical transformations. For instance, it can be hydrolyzed to yield acetylsuccinic acid, which is an important intermediate in the synthesis of certain pharmaceuticals and agrochemicals.

Recent advancements in the field have highlighted the potential applications of ethyl 2,4-dioxopentanoate in pharmaceutical research. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antitumor properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of ethyl 2,4-dioxopentanoate demonstrated significant inhibition of cancer cell proliferation in vitro. This finding underscores the potential of this compound as a lead molecule for the development of novel therapeutic agents.

Beyond its use in pharmaceuticals, ethyl 2,4-dioxopentanoate has also found applications in materials science. Its ability to undergo polymerization reactions makes it a suitable monomer for the synthesis of polyesters and other functional polymers. These polymers can be tailored for specific applications such as coatings, adhesives, and biodegradable materials. Research in this area has focused on optimizing the polymerization conditions to achieve desired properties such as mechanical strength and thermal stability.

The synthesis of ethyl 2,4-dioxopentanoate can be achieved through several routes. One common method involves the reaction of succinic anhydride with ethyl acetoacetate in the presence of an acid catalyst. This reaction proceeds via an esterification mechanism and yields high purity product with good yields. Another approach involves the condensation of ethyl acetoacetate with ethyl oxalate under basic conditions. Both methods are well-established and have been extensively studied to optimize reaction conditions and minimize by-product formation.

In terms of safety and handling, ethyl 2,4-dioxopentanoate should be stored in a cool, dry place away from incompatible substances such as strong oxidizers and strong bases. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact and inhalation. It is important to note that while ethyl 2,4-dioxopentanoate is not classified as a hazardous material under current regulations, it should still be handled with care to ensure laboratory safety.

The environmental impact of ethyl 2,4-dioxopentanoate has also been a subject of recent research. Studies have shown that this compound can biodegrade under aerobic conditions, making it a more environmentally friendly option compared to some other organic solvents and intermediates. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, ethyl 2,4-dioxopentanoate (CAS No. 615-79-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an essential building block for the development of novel compounds and materials. As research continues to advance in these fields, the potential uses and benefits of ethyl 2,4-dioxopentanoate are likely to expand further.